Cas no 73364-09-7 (Bis(N-propylcyclopentadienyl)zirconiumdichloride)

Bis(N-propylcyclopentadienyl)zirconiumdichloride structure
73364-09-7 structure
Product Name:Bis(N-propylcyclopentadienyl)zirconiumdichloride
CAS No:73364-09-7
MF:C16H22Cl2Zr
MW:376.475882053375
MDL:MFCD02092990
CID:59459
Update Time:2024-10-27

Bis(N-propylcyclopentadienyl)zirconiumdichloride Chemical and Physical Properties

Names and Identifiers

    • Bis(propylcyclopentadienyl)zirconium dichloride
    • BIS(N-PROPYLCYCLOPENTADIENYL)ZIRCONIUM DICHLORIDE
    • Bis(n-propycyclopentadienyl)zirconium dichloride
    • BIS(PROPYLCYCLOPENTADIENYL)ZIRCONIUM(IV) DICHLORIDE
    • 1,3-Cyclopentadiene,1-propyl-, zirconium complex
    • Bis(p-propylcyclopentadienyl)dichlorozirconium
    • Dichlorobis[(1,2,3,4,5-η)-1-propyl-2,4-cyclopentadien-1-yl]zirconium
    • Bis(N-propylcyclopentadienyl)zirconiumdichloride
    • MDL: MFCD02092990
    • Inchi: 1S/2C8H11.2ClH.Zr/c2*1-2-5-8-6-3-4-7-8;;;/h2*3-4,6-7H,2,5H2,1H3;2*1H;/q;;;;+2/p-2
    • InChI Key: OAGXCGFJNYFZDE-UHFFFAOYSA-L
    • SMILES: [C]1([CH][CH][CH][CH]1)CCC.[C]1([CH][CH][CH][CH]1)CCC.[Zr](Cl)Cl |^1:0,1,2,3,4,8,9,10,11,12|

Computed Properties

  • Exact Mass: 374.01500
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 7
  • Complexity: 56.8
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • XLogP3: 0.2
  • Topological Polar Surface Area: 38.7

Experimental Properties

  • Color/Form: White or light brown powder or crystalline powder
  • PSA: 0.00000
  • LogP: 5.76260
  • Solubility: Insoluble in water.

Bis(N-propylcyclopentadienyl)zirconiumdichloride Pricemore >>

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